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Compound of Interest

Compound Name: Drazoxolon

Cat. No.: B15551554

Drazoxolon: Application in Historical
Agricultural Contexts

Disclaimer: Detailed historical agricultural case studies with specific quantitative data on the
application of Drazoxolon are not readily available in publicly accessible records. This
document provides a comprehensive overview based on existing toxicological and mode of
action data, supplemented with general historical usage information. The protocols and tables
are constructed from this available information and should be considered illustrative.

Application Notes

Drazoxolon is a fungicide that was historically used for the control of various fungal diseases
in agricultural and horticultural settings. It was applied as both a foliar spray and a seed
treatment, demonstrating both protective and curative action against a range of pathogens.[1]

Target Pathogens and Crops:
» Foliar Application:

o Powdery Mildews: Applied to control powdery mildew on crops such as roses and
blackcurrants.[1]

o Coffee Rust (Hemileia vastatrix): Used in the management of coffee rust.[1]
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o Tea Blister Blight (Exobasidium vexans): Employed to control blister blight in tea
plantations.[1]

o Ganoderma spp.: Utilized for the management of Ganoderma root rot in rubber trees.[1]

e Seed Treatment:

o Damping-off and Seedling Blight: Used as a seed dressing to protect against soil-borne
pathogens like Pythium and Fusarium species.[1]

o Affected Crops: Seeds of peas, beans, groundnuts, maize, cotton, and grass were treated
with Drazoxolon.[1]

Mode of Action:

Drazoxolon acts as an uncoupler of oxidative phosphorylation in the fungal mitochondria. This
disruption of the vital energy production process within the fungal cells leads to the inhibition of
growth and eventual death of the pathogen.

Quantitative Data Summary

Due to the scarcity of specific historical field trial data, the following table summarizes the
available toxicological information for Drazoxolon, which was a key dataset for its registration

and use.
Toxicological Endpoint Test Animal Value
Acute Oral LD50 Rat 126 mg/kg
Acute Oral LD50 Mouse 129 mg/kg
Acute Oral LD50 Rabbit 100-120 mg/kg
Acute Oral LD50 Dog 17 mg/kg
Acute Oral LD50 Cat 50-100 mg/kg

Data sourced from the International Atomic Energy Agency's Infocris Pesticide Database.[1]
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Experimental Protocols

The following are generalized experimental protocols that would have been typical for testing
the efficacy of a fungicide like Drazoxolon in a historical context.

Protocol 1: Foliar Fungicide Efficacy Trial for Powdery Mildew Control

o Objective: To evaluate the efficacy of Drazoxolon in controlling powdery mildew on a
susceptible host plant (e.g., roses).

o Experimental Design: Randomized Complete Block Design (RCBD) with a minimum of four
replications.

e Treatments:
o Untreated Control (water spray).

o Drazoxolon at various application rates (e.g., X, 2X, 4X g/L, where X is a hypothetical
standard rate).

o A standard commercial fungicide for comparison.
o Plot Size: Each plot to consist of a specified number of plants (e.g., 5-10 rose bushes).
o Application:
o Fungicides to be applied as a foliar spray to the point of runoff using a calibrated sprayer.
o Applications to commence upon the first signs of disease or prophylactically.
o Subsequent applications to be made at regular intervals (e.qg., 7-14 days).
» Data Collection:

o Disease severity to be assessed weekly using a standardized rating scale (e.g., 0-5,
where 0 = no disease and 5 = severe infection).

o Phytotoxicity to be visually assessed after each application.
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 Statistical Analysis: Data to be analyzed using Analysis of Variance (ANOVA) to determine
significant differences between treatments.

Protocol 2: Seed Treatment Efficacy Trial for Pythium and Fusarium Control

o Objective: To assess the effectiveness of Drazoxolon as a seed treatment in protecting
seedlings from damping-off caused by Pythium and Fusarium spp.

o Experimental Design: Completely Randomized Design (CRD) in a greenhouse or growth
chamber setting.

e Treatments:
o Untreated seeds (control).
o Seeds treated with Drazoxolon at various rates (e.g., Y, 2V, 4Y g/kg of seed).
o A standard commercial seed treatment fungicide.

e Methodology:

o Prepare a soil mix and artificially infest it with known concentrations of Pythium and
Fusarium cultures.

o Treat seeds with the respective fungicide formulations.
o Sow a predetermined number of seeds (e.g., 25-50) in pots containing the infested soil.

o Data Collection:

o

Seedling emergence to be recorded daily for a specified period (e.g., 14-21 days).

[¢]

Incidence of damping-off (pre- and post-emergence) to be quantified.

[¢]

Seedling vigor (e.g., height, root and shoot weight) to be measured at the end of the
experiment.
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« Statistical Analysis: Emergence and disease incidence data to be analyzed using appropriate
statistical tests (e.g., Chi-square or ANOVA).

Visualizations
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Drazoxolon disrupts the proton gradient, inhibiting ATP synthesis.
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Caption: Drazoxolon's mode of action as an uncoupler of oxidative phosphorylation.
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Caption: A generalized experimental workflow for fungicide efficacy testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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